Cas no 1009600-87-6 (2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid)

• Product Name: 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid
• CAS No: 1009600-87-6
• MF: C₁₁H₉Br₂N₃O₂
• MW: 375.016060590744
• CID: 4914265
• Update Time: 2025-10-25

2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid
• 2-(6,8-Dibromo-quinazolin-4-ylamino)-propionic acid

• Inchi： 1S/C11H9Br2N3O2/c1-5(11(17)18)16-10-7-2-6(12)3-8(13)9(7)14-4-15-10/h2-5H,1H3,(H,17,18)(H,14,15,16)
• InChI Key： NXMDQDPMQXUDRC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=CN=C2NC(C(=O)O)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid

Professional Introduction to 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic Acid (CAS No. 1009600-87-6)

2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid, with the CAS number 1009600-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The structure of 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid consists of a quinazoline core substituted with bromine atoms at the 6 and 8 positions, linked to an amino group and a propanoic acid moiety. This specific arrangement of functional groups suggests potential interactions with biological targets, which has prompted extensive investigation into its pharmacological properties.

In recent years, quinazoline derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of bromine atoms into the quinazoline scaffold enhances the molecule's electronic properties, potentially influencing its binding affinity and selectivity towards biological targets. This modification has been strategically employed to develop novel compounds with improved pharmacological profiles.

The amino group in 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities. This flexibility has made it a useful building block in medicinal chemistry, enabling the exploration of new therapeutic strategies.

The propanoic acid moiety at the terminal end of the molecule contributes to its solubility and bioavailability, which are critical factors in drug development. The combination of these structural elements makes 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The brominated quinazoline scaffold has been shown to exhibit potent activity against several kinases, making it an attractive scaffold for the development of anticancer agents. The presence of the amino group and propanoic acid moiety further enhances its potential as a kinase inhibitor by providing additional interaction points with the target enzyme.

In addition to its anticancer potential, 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid has shown promise in other therapeutic areas. For instance, it has been investigated for its antimicrobial properties against resistant bacterial strains. The bromine atoms in the quinazoline core are believed to contribute to its ability to disrupt bacterial cell wall synthesis and function.

The synthesis of 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex quinazoline scaffold efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active compounds.

The pharmacokinetic properties of 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid have also been studied to evaluate its potential as a drug candidate. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, indicating its feasibility for further development into a therapeutic agent.

Ongoing research is focused on exploring the mechanism of action of 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid, particularly in relation to its interactions with biological targets such as kinases and other enzymes. Understanding these interactions at a molecular level will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

The development of novel pharmaceutical agents requires rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacological properties of compounds like 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid. These studies involve in vitro assays to assess target binding affinity and selectivity, as well as in vivo models to evaluate efficacy and toxicity.

The future prospects for 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore new therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating this compound from laboratory research to clinical use.